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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1683562 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the effective removal of Acid Violet 17 stains from various types

of laboratory equipment.

Frequently Asked Questions (FAQs)
Q1: What is Acid Violet 17 and why does it stain so persistently?

A1: Acid Violet 17 is a water-soluble, acidic triphenylmethane dye primarily used for staining

proteins in applications like visualizing fingerprints in blood.[1][2] Its staining potential is due to

its ability to bind to proteins and other organic residues, making it adhere strongly to surfaces,

especially those with minor scratches or residual organic material.

Q2: Is it necessary to clean Acid Violet 17 stained labware immediately?

A2: Yes, it is highly recommended to clean stained lab equipment as soon as possible. Stains

that are allowed to dry can be significantly more challenging to remove. If immediate cleaning is

not feasible, soaking the equipment in water can help prevent the stain from setting.[3]

Q3: What personal protective equipment (PPE) should be worn when cleaning Acid Violet 17
stains?

A3: Standard laboratory PPE, including safety goggles, a lab coat, and appropriate chemical-

resistant gloves, should be worn. If using strong acids, bases, or volatile organic solvents, it is
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advisable to work in a well-ventilated area or a fume hood.

Q4: Can Acid Violet 17 be used with all types of plastic labware?

A4: Caution should be exercised when using Acid Violet 17 with certain plastics.

Polycarbonate, for instance, has poor resistance to the ethanol and acetic acid often used in

Acid Violet 17 solutions.[1][4] Polypropylene offers better resistance to non-oxidizing acids and

many organic solvents, while PTFE is highly resistant to most chemicals. Always consult a

chemical compatibility chart for the specific plastic in use.

Troubleshooting Guide
Problem: A faint purple hue remains on glassware after standard washing.

Solution: This may be due to residual dye that has adsorbed to the glass surface. An acid

rinse is often effective in removing such stains. Soak the glassware in a 1% solution of

hydrochloric acid (HCl) or nitric acid (HNO₃) for several hours, followed by thorough rinsing

with deionized water.

Problem: Plasticware (e.g., pipette tip boxes, beakers) is stained with Acid Violet 17.

Solution: The appropriate cleaning method depends on the type of plastic.

For Polypropylene (PP): Start with a 70% ethanol or isopropanol rinse. If the stain persists,

a dilute bleach solution (e.g., a 1:10 dilution of household bleach) can be effective. Ensure

to rinse thoroughly with water afterward to remove all bleach residues.

For Polycarbonate (PC): Avoid using ethanol, acetone, or strong bases, as these can

damage the plastic. Use a mild detergent and gentle scrubbing. For persistent stains, a

very dilute acid solution may be used, but it is crucial to test on a small, inconspicuous

area first.

For Polytetrafluoroethylene (PTFE): This material is highly resistant to most chemicals.

Stains can typically be removed with organic solvents like ethanol, isopropanol, or

acetone, followed by washing with a laboratory detergent.

Problem: Acid Violet 17 has stained a stainless steel surface.
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Solution: Stainless steel is generally resistant to Acid Violet 17. Stains can usually be

removed by wiping with 70% ethanol or isopropanol. For more stubborn stains, a mild

laboratory detergent with gentle scrubbing can be used. Avoid abrasive cleaners that can

scratch the surface.

Data Presentation: Chemical Compatibility and
Cleaning Agent Suitability
The following table summarizes the suitability of various cleaning agents for removing Acid
Violet 17 stains from common laboratory materials.

Material
Mild
Detergent

70%
Ethanol /
Isopropa
nol

Dilute
Acetic
Acid

Dilute
HCl /
HNO₃

Dilute
Bleach
(Sodium
Hypochlo
rite)

Acetone

Glass

(Borosilicat

e)

✓ ✓ ✓ ✓ ✓ ✓

Polypropyl

ene (PP)
✓ ✓ ✓ ✓ ✓ ✓

Polycarbon

ate (PC)
✓ X ✓ △ △ X

PTFE ✓ ✓ ✓ ✓ ✓ ✓

Stainless

Steel
✓ ✓ ✓ ✓ ✓ ✓

Key:

✓: Suitable

△: Use with caution, test on a small area first

X: Not recommended, may cause damage
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Experimental Protocols
Protocol 1: General Cleaning of Light Acid Violet 17
Stains
This protocol is suitable for fresh stains on most lab equipment.

Initial Rinse: Immediately after use, rinse the stained equipment thoroughly with deionized

water to remove any excess Acid Violet 17 solution.

Solvent Rinse: Rinse the equipment with the solvent used to prepare the Acid Violet 17
solution (typically a mixture of water, ethanol, and acetic acid, without the dye). Alternatively,

a rinse with 70% ethanol can be effective.

Detergent Wash: Wash the equipment with a mild laboratory detergent and warm water. Use

a soft brush to gently scrub the stained areas.

Final Rinse: Rinse the equipment thoroughly with deionized water to remove all traces of

detergent.

Drying: Allow the equipment to air dry or dry in a drying oven as appropriate for the material.

Protocol 2: Removal of Stubborn Acid Violet 17 Stains
from Glassware
This protocol is intended for persistent stains on borosilicate glassware.

Initial Cleaning: Follow steps 1-3 of the General Cleaning protocol.

Acid Soak: Prepare a 1% (v/v) solution of hydrochloric acid or nitric acid in a suitable

container. Submerge the stained glassware in the acid solution and allow it to soak for at

least one hour. For very stubborn stains, the soaking time can be extended.

Thorough Rinse: Carefully remove the glassware from the acid bath and rinse it extensively

under running tap water, followed by multiple rinses with deionized water to ensure all acid is

removed.
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Final Wash: Perform a final wash with a mild laboratory detergent, followed by a final

deionized water rinse.

Drying: Dry the glassware in a drying oven.

Mandatory Visualization
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Acid Violet 17 Stain on Lab Equipment

Identify Equipment Material

Glass or Stainless Steel

Glass/Steel

Plastic

Plastic

Protocol 1: General Cleaning
(Solvent Rinse & Detergent)

Identify Plastic Type

Polypropylene (PP) or PTFE

PP / PTFE

Polycarbonate (PC)

PC

Gentle Cleaning for PC
(Mild Detergent Only)

Caution: Avoid Solvents/Strong Reagents

Stain Removed?

Cleaning Complete

Yes
Protocol 2: Stubborn Stains

(Acid Soak for Glass)

No (Glass)

Stubborn Stain Protocol for PP/PTFE
(Dilute Bleach or Organic Solvent)

No (PP/PTFE)

Click to download full resolution via product page

Caption: Workflow for selecting the appropriate cleaning method for Acid Violet 17 stains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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